1-((4-Methoxyphenethyl)sulfonyl)-4-(thiophen-2-yl)piperidine

• IUPAC Name: 1-[2-(4-methoxyphenyl)ethylsulfonyl]-4-thiophen-2-ylpiperidine
• InChI: InChI=1S/C18H23NO3S2/c1-22-17-6-4-15(5-7-17)10-14-24(20,21)19-11-8-16(9-12-19)18-3-2-13-23-18/h2-7,13,16H,8-12,14H2,1H3
• InChI Key: MSWNFUIUPPKPHY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCS(=O)(=O)N2CCC(CC2)C3=CC=CS3
• Molecular Formula: C18H23NO3S2
• Molecular Weight: 365.5 g/mol

Description

1-((4-Methoxyphenethyl)sulfonyl)-4-(thiophen-2-yl)piperidine, also known as MTSET, is a chemical compound that is widely used in scientific research. It is a sulfhydryl-reactive compound that can modify the structure and function of proteins. MTSET has been used in various fields of research, including biochemistry, pharmacology, and neuroscience.

Scientific Research Applications

Crystal Structure and Computational Analysis

• Crystal Structure and DFT Calculations : Studies have focused on the synthesis and structural characterization of novel compounds structurally related to "1-[(4-Methoxyphenyl)[1,3,4]oxadiazol-2-yl]-piperazine derivatives", involving crystal structure studies and density functional theory (DFT) calculations. These analyses shed light on the reactive sites for electrophilic and nucleophilic nature, providing insights into their potential chemical reactivity and applications in material science or drug design (Kumara et al., 2017).

Antioxidant and Anticholinesterase Activities

• Synthesis and Biological Screening : Research into sulfonyl hydrazone scaffolds incorporating piperidine derivatives has highlighted their significance in medicinal chemistry. Compounds synthesized from these scaffolds have been evaluated for antioxidant capacity and anticholinesterase activity, indicating their potential for developing treatments for diseases associated with oxidative stress and cholinesterase inhibition (Karaman et al., 2016).

Anti-Cancer Activity

• Novel Derivatives Against Breast Cancer : A variety of novel thiophenes and thiazole derivatives, containing the sulfone moiety, have been synthesized and evaluated for in-vitro anticancer activity against human breast cancer cell lines. Some compounds exhibited better activity than reference drugs, indicating the therapeutic potential of such derivatives (Al-Said et al., 2011).

Synthesis and Pharmacological Properties

• Selective Serotonin Receptor Agonists : Benzamide derivatives with modifications on the piperidine ring have been synthesized and evaluated for their effects on gastrointestinal motility. These studies offer insights into the design of novel prokinetic agents with reduced side effects, highlighting the therapeutic applications of piperidine derivatives (Sonda et al., 2004).